Cas no 2763890-16-8 ((2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid)

(2S)-2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid is a chiral quinoline-derived amino acid derivative featuring a prop-2-en-1-yloxycarbonyl (Alloc) protecting group on the amine functionality. This compound is particularly useful in peptide synthesis and medicinal chemistry due to its stereochemical purity (S-configuration) and the orthogonal reactivity of the Alloc group, which can be selectively deprotected under mild conditions. The quinolin-6-yl moiety enhances its potential as a building block for biologically active molecules, particularly in targeting heterocyclic interactions. Its carboxylic acid group further allows for versatile derivatization, making it valuable for structure-activity relationship studies and drug discovery applications.
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid structure
2763890-16-8 structure
Product Name:(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
CAS No:2763890-16-8
MF:C16H16N2O4
MW:300.309244155884
CID:6536399
PubChem ID:165981818
Update Time:2025-10-29

(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
    • 2763890-16-8
    • EN300-37344252
    • Inchi: 1S/C16H16N2O4/c1-2-8-22-16(21)18-14(15(19)20)10-11-5-6-13-12(9-11)4-3-7-17-13/h2-7,9,14H,1,8,10H2,(H,18,21)(H,19,20)/t14-/m0/s1
    • InChI Key: CKRJRITWUYICAA-AWEZNQCLSA-N
    • SMILES: OC([C@H](CC1C=CC2C(=CC=CN=2)C=1)NC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 300.11100700g/mol
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88.5Ų

(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37344252-0.05g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
0.05g
$2184.0 2025-03-18
Enamine
EN300-37344252-0.1g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
0.1g
$2287.0 2025-03-18
Enamine
EN300-37344252-0.25g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
0.25g
$2391.0 2025-03-18
Enamine
EN300-37344252-0.5g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
0.5g
$2495.0 2025-03-18
Enamine
EN300-37344252-1.0g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
1.0g
$2599.0 2025-03-18
Enamine
EN300-37344252-2.5g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
2.5g
$5095.0 2025-03-18
Enamine
EN300-37344252-5.0g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
5.0g
$7539.0 2025-03-18
Enamine
EN300-37344252-10.0g
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
2763890-16-8 95.0%
10.0g
$11178.0 2025-03-18

Additional information on (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid

Exploring the Potential of (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) in Modern Research

The compound (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a quinoline moiety and a propanoic acid backbone, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and peptide mimetics.

In recent years, the demand for quinoline-based compounds has surged due to their diverse pharmacological properties. The CAS No. 2763890-16-8 compound stands out because of its chiral center at the (2S)-position, which is critical for enantioselective interactions in drug-receptor binding. This specificity makes it a valuable candidate for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design and computational chemistry. Scientists are leveraging machine learning models to predict its binding affinities, a trend that aligns with the growing interest in accelerated drug discovery.

Another area of interest is the compound's potential in bioconjugation and prodrug development. The prop-2-en-1-yloxy carbonyl group offers a reactive handle for further modifications, making it a versatile tool in click chemistry applications. This aligns with the broader trend of targeted drug delivery, a frequently searched topic in pharmaceutical research. The ability to functionalize this molecule opens doors for creating biocompatible scaffolds, which are essential for precision medicine.

From a synthetic perspective, the (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid is often discussed in the context of green chemistry. Researchers are exploring solvent-free or catalytic methods to produce it efficiently, addressing the global push for sustainable synthesis. This resonates with the increasing number of searches for eco-friendly chemical processes and reduced waste generation in laboratories.

In conclusion, the compound CAS No. 2763890-16-8 represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural versatility and potential applications in targeted therapies make it a subject of ongoing research. As the scientific community continues to explore its properties, this molecule may soon play a pivotal role in addressing some of the most pressing challenges in healthcare innovation.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.